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Introduction
Sultamicillin is a mutual prodrug of ampicillin and the β-lactamase inhibitor sulbactam. In vitro,

sultamicillin is hydrolyzed to provide a 1:1 molar ratio of ampicillin and sulbactam. Therefore,

the in vitro antibacterial susceptibility of sultamicillin is determined by testing the combination of

ampicillin and sulbactam. This document provides detailed standardized protocols for in vitro

antibacterial susceptibility testing of sultamicillin, based on guidelines from the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST).

These protocols are intended for use by researchers, scientists, and drug development

professionals to ensure accurate and reproducible susceptibility testing results. The primary

methods covered are broth microdilution, disk diffusion, and agar dilution.

Data Presentation: Breakpoint Tables
The following tables summarize the quantitative data for minimum inhibitory concentration

(MIC) and zone diameter breakpoints for ampicillin-sulbactam against various bacterial species

as recommended by CLSI and EUCAST. It is crucial to consult the latest versions of the

respective standards for the most current information.[1][2]
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Table 1: CLSI MIC and Zone Diameter Breakpoints for Ampicillin-Sulbactam

Organism
Enteroba
cterales

MIC
(µg/mL) -
Suscepti
ble

MIC
(µg/mL) -
Intermedi
ate

MIC
(µg/mL) -
Resistant

Disk
Diffusion
Zone
Diameter
(mm) -
Suscepti
ble

Disk
Diffusion
Zone
Diameter
(mm) -
Intermedi
ate

Disk
Diffusion
Zone
Diameter
(mm) -
Resistant

Ampicillin-

Sulbactam

(10/10 µg

disk)

Enterobact

erales
≤ 8/4 16/8 ≥ 32/16 ≥ 15 12-14 ≤ 11

Acinetobac

ter spp.
≤ 8/4 16/8 ≥ 32/16 ≥ 15 12-14 ≤ 11

Source: CLSI M100 Document[1][3][4] Note: The breakpoints are for ampicillin/sulbactam

concentrations.

Table 2: EUCAST MIC and Zone Diameter Breakpoints for Ampicillin-Sulbactam
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Organism
MIC (µg/mL) -
Susceptible
(S)

MIC (µg/mL) -
Resistant (R)

Disk Diffusion
Zone Diameter
(mm) -
Susceptible
(S)

Disk Diffusion
Zone Diameter
(mm) -
Resistant (R)

Ampicillin-

Sulbactam

(10/10 µg disk)

Enterobacterales ≤ 8 > 8 ≥ 14 < 14

Acinetobacter

spp.
≤ 4 > 8 - -

Source: EUCAST Breakpoint Tables[5][6][7][8] Note: EUCAST breakpoints for ampicillin-

sulbactam are expressed as the ampicillin component concentration, with sulbactam at a fixed

concentration of 4 mg/L for MIC testing. For disk diffusion, a 10/10 µg disk is used.[5][6]

Table 3: Quality Control (QC) Ranges for Ampicillin-Sulbactam Susceptibility Testing
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Quality
Control Strain

Method
Antimicrobial
Agent

Concentration
(µg/mL) or
Disk Content
(µg)

Acceptable QC
Range (MIC in
µg/mL or Zone
Diameter in
mm)

Escherichia coli

ATCC® 25922™

Broth

Microdilution

(MIC)

Ampicillin-

Sulbactam
2:1 ratio 4/2 - 16/8

Disk Diffusion
Ampicillin-

Sulbactam
10/10 19 - 24

Escherichia coli

ATCC® 35218™

(β-lactamase

producer)

Broth

Microdilution

(MIC)

Ampicillin-

Sulbactam
2:1 ratio 16/8 - 64/32

Disk Diffusion
Ampicillin-

Sulbactam
10/10 13 - 19

Acinetobacter

baumannii

ATCC® 19606™

Broth

Microdilution

(MIC)

Ampicillin-

Sulbactam
2:1 ratio 4/2 - 16/8

Disk Diffusion
Ampicillin-

Sulbactam
10/10 20 - 25

Source: CLSI M100 Document and EUCAST QC Tables.[9][10]

Experimental Protocols
The following are detailed methodologies for the key experiments cited for determining the in

vitro antibacterial susceptibility of sultamicillin (ampicillin-sulbactam).

Broth Microdilution Method (based on CLSI M07)[11][12]
[13]
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This method determines the minimum inhibitory concentration (MIC) of ampicillin-sulbactam in

a liquid medium.

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Ampicillin and Sulbactam analytical grade powders

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile diluents (e.g., sterile water or saline)

Incubator (35°C ± 2°C)

Micropipettes and sterile tips

Procedure:

Preparation of Antimicrobial Stock Solutions:

Prepare a stock solution of ampicillin and a separate stock solution of sulbactam at a

concentration of 1280 µg/mL each in a suitable sterile solvent.

For testing, ampicillin and sulbactam are typically combined in a 2:1 ratio.

Preparation of Microtiter Plates:

Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

In the first column of wells, add an additional 50 µL of the ampicillin-sulbactam working

solution to achieve the highest desired starting concentration (e.g., 64/32 µg/mL).

Perform serial twofold dilutions by transferring 50 µL from the first column to the second,

and so on, down to the lowest desired concentration. Discard 50 µL from the last well of

the dilution series.
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This will result in wells containing 50 µL of varying concentrations of ampicillin-sulbactam.

Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select several colonies of the test organism.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL).

Dilute this suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Inoculation:

Add 50 µL of the standardized bacterial inoculum to each well (except the sterility control),

resulting in a final volume of 100 µL per well.

Incubation:

Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results:

The MIC is the lowest concentration of ampicillin-sulbactam that completely inhibits visible

growth of the organism.

Prepare Ampicillin-Sulbactam
Stock Solutions

Prepare 96-well plates
with serial dilutions

Inoculate plates with
bacterial suspensionPrepare standardized

bacterial inoculum
(0.5 McFarland)

Incubate at 35°C
for 16-20 hours

Read MIC
(lowest concentration with

no visible growth)

Click to download full resolution via product page
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Broth Microdilution Workflow

Disk Diffusion Method (based on CLSI M02)[14][15]
This method assesses the susceptibility of bacteria to ampicillin-sulbactam by measuring the

zone of growth inhibition around a disk impregnated with the antibiotic.

Materials:

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Ampicillin-sulbactam disks (10/10 µg)

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile cotton swabs

Incubator (35°C ± 2°C)

Calipers or a ruler for measuring zone diameters

Procedure:

Inoculum Preparation:

Prepare a bacterial inoculum as described in the broth microdilution method, adjusted to a

0.5 McFarland standard.

Inoculation of Agar Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension

and remove excess fluid by pressing it against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions to

ensure confluent growth.

Allow the plate to dry for 3-5 minutes.

Application of Antibiotic Disk:
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Aseptically apply an ampicillin-sulbactam (10/10 µg) disk to the center of the inoculated

agar plate.

Gently press the disk to ensure complete contact with the agar surface.

Incubation:

Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results:

Measure the diameter of the zone of complete growth inhibition (including the disk

diameter) to the nearest millimeter.

Interpret the results as susceptible, intermediate, or resistant based on the established

zone diameter breakpoints (see Table 1 and 2).[11]

Prepare standardized
bacterial inoculum
(0.5 McFarland)

Inoculate Mueller-Hinton
agar plate for

confluent growth

Apply Ampicillin-Sulbactam
(10/10 µg) disk

Incubate at 35°C
for 16-20 hours

Measure zone of
inhibition diameter

Interpret results based
on breakpoint tables

Click to download full resolution via product page

Disk Diffusion Workflow

Agar Dilution Method (based on CLSI M07)[11][12][17]
[18][19]
This method is a reference method for MIC determination where varying concentrations of

ampicillin-sulbactam are incorporated into an agar medium.

Materials:

Mueller-Hinton Agar (MHA)

Ampicillin and Sulbactam analytical grade powders

Sterile petri dishes
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Bacterial inoculum standardized to 10⁴ CFU per spot

Inoculator (optional)

Incubator (35°C ± 2°C)

Procedure:

Preparation of Antimicrobial-Containing Agar Plates:

Prepare a series of twofold dilutions of ampicillin-sulbactam in sterile water or another

appropriate solvent.

Add a specific volume of each antibiotic dilution to molten and cooled MHA (45-50°C) to

achieve the desired final concentrations.

Pour the agar into sterile petri dishes and allow them to solidify.

Prepare a growth control plate containing no antibiotic.

Inoculum Preparation:

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it

to achieve a final inoculum concentration that will deliver approximately 10⁴ CFU per spot.

Inoculation:

Spot-inoculate the prepared agar plates with the bacterial suspension. A multipoint

inoculator can be used to test multiple isolates simultaneously.

Incubation:

Allow the inoculum spots to dry, then invert the plates and incubate at 35°C ± 2°C for 16-

20 hours.

Reading Results:
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The MIC is the lowest concentration of ampicillin-sulbactam that prevents the visible

growth of the bacteria.

Plate Preparation

Inoculation Incubation & Reading
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Incubate at 35°C
for 16-20 hours

Read MIC
(lowest concentration with

no visible growth)

Click to download full resolution via product page

Agar Dilution Workflow

Logical Relationship of Susceptibility Testing
Methods
The three primary methods for in vitro antibacterial susceptibility testing are interconnected in

their purpose but differ in their methodology and the type of data they primarily generate.
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In Vitro Susceptibility Testing Methods

Broth Microdilution

Quantitative Result:
Minimum Inhibitory
Concentration (MIC)

Disk Diffusion
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zone diameter breakpoints
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Relationship of Susceptibility Testing Methods

Disclaimer: These protocols are intended for research and informational purposes only.

Laboratories should always adhere to the most current versions of the official CLSI and

EUCAST guidelines for clinical diagnostic testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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